Cas no 2137580-60-8 (2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137580-60-8
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6295974
• PubChem ID: 165479197
• Update Time: 2025-08-05

2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• 2137580-60-8
• EN300-1078039
• 2-cyclobutyl-7-methyl-6-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C14H19N3O/c1-8(2)12-9(3)7-11-15-13(10-5-4-6-10)16-17(11)14(12)18/h7-8,10H,4-6H2,1-3H3,(H,15,16)
• InChI Key： VDRNQDJYNIXWJT-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C=C2N=C(C3CCC3)NN21)C(C)C

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol

2-Cyclobutyl-7-Methyl-6-(Propan-2-Yl)-1,2,4-Triazolo[1,5-a]Pyridin-5-Ol: A Comprehensive Overview

The compound with CAS No. 2137580-60-8, known as 2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a triazolopyridine core and various substituents that confer it with distinctive chemical and biological properties.

Recent studies have highlighted the potential of triazolopyridine derivatives in drug discovery. The presence of the triazolo[1,5-a]pyridine ring system in this compound makes it a promising candidate for targeting various biological pathways. For instance, research has shown that such structures can act as inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. The cyclobutyl group attached to the molecule is particularly interesting due to its rigid structure and potential to enhance drug-target binding affinity.

The propan-2-yl substituent on the molecule adds another layer of complexity to its structure. This group is known to influence the hydrophobicity and solubility of compounds, which are critical factors in drug design. Recent computational studies have demonstrated that the propan-2-yl group can significantly alter the pharmacokinetic profile of the molecule, making it a valuable component in optimizing bioavailability.

In terms of synthesis, the preparation of 2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol involves a multi-step process that typically includes cyclization reactions and selective functionalization. Researchers have employed various strategies to streamline this synthesis, including the use of microwave-assisted synthesis and catalytic methods. These advancements have not only improved yield but also reduced the environmental footprint of the production process.

One of the most exciting developments related to this compound is its application in bioactive materials. Studies have shown that when incorporated into polymer matrices, it exhibits enhanced mechanical properties and biocompatibility. This makes it a strong candidate for use in biomedical devices and tissue engineering applications.

Moreover, the 5-hydroxyl group present in this molecule plays a crucial role in its reactivity and functionality. Recent investigations have explored its ability to participate in hydrogen bonding networks, which is essential for stabilizing supramolecular assemblies. This property has opened new avenues for its use in self-healing materials and stimuli-responsive systems.

In conclusion, 2-cyclobutyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-oL represents a fascinating example of how structural complexity can lead to versatile applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicinal chemistry and materials science.